Cas no 103954-49-0 (Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-(1-methyl-1-butenyl)-, (6R,23S,25S)- (9CI))

• Product Name: Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-(1-methyl-1-butenyl)-, (6R,23S,25S)- (9CI)
• CAS No: 103954-49-0
• MF: C₃₆H₅₂O₈
• MW: 612.793292045593
• CID: 183787
• Update Time: 2024-02-29

Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-(1-methyl-1-butenyl)-, (6R,23S,25S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Milbemycin B,28-deoxy-6,28-epoxy-23-hydroxy-25-(1-methyl-1-butenyl)-, (6R,23S,25S)- (9CI)
• (6R,23S,25S)-28-Deoxy-6,28-epoxy-23-hydroxy-25-(1-methyl-1-butenyl)milbemycin B
• Antibiotic S 541E
• Spiro[11,15-methano-2H,13H,17H-furo[4,3,2-pq][2,6]benzodioxacyclooctadecin-13,2'-[2H]pyran],milbemycin B deriv.
• S-541E
• Antibiotic S-541E
• Milbemycin B, 28-deoxy-6,28-epoxy-23-hydroxy-25-(1-methyl-1-butenyl)-, (6R,23S,25S)- (9CI)

• Inchi： 1S/C36H52O8/c1-8-10-23(4)31-25(6)30(37)19-35(44-31)18-28-17-27(43-35)14-13-22(3)15-21(2)11-9-12-26-20-41-33-32(40-7)24(5)16-29(34(38)42-28)36(26,33)39/h9-13,16,21,25,27-33,37,39H,8,14-15,17-20H2,1-7H3/b11-9-,22-13-,23-10-,26-12-/t21-,25-,27+,28-,29-,30-,31+,32+,33+,35-,36+/m0/s1
• InChI Key： ADIOHWRUBUREGD-HOTKYESBSA-N
• SMILES： O1[C@]([H])(/C(=C(/[H])\C([H])([H])C([H])([H])[H])/C([H])([H])[H])[C@@]([H])(C([H])([H])[H])[C@]([H])(C([H])([H])[C@@]21C([H])([H])[C@]1([H])C([H])([H])[C@@]([H])(C([H])([H])C([H])=C(C([H])([H])[H])C([H])([H])[C@@]([H])(C([H])([H])[H])C([H])=C([H])C([H])=C3C([H])([H])O[C@]4([H])[C@@]([H])(C(C([H])([H])[H])=C([H])[C@@]([H])(C(=O)O1)[C@@]43O[H])OC([H])([H])[H])O2)O[H] |t:44,60,64|

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Milbemycins